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Compound of Interest

Compound Name: 5-Bromopyrimidine-2-carbonitrile

Cat. No.: B1268970 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the proper storage and handling of 5-Bromopyrimidine-2-carbonitrile.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 5-Bromopyrimidine-2-carbonitrile?

A1: It is recommended to store 5-Bromopyrimidine-2-carbonitrile in a cool, dry, and well-

ventilated area.[1][2][3][4] Keep the container tightly sealed to prevent moisture absorption and

contamination.[1][2][3][4] Some sources suggest storage at room temperature.

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

A2: When handling 5-Bromopyrimidine-2-carbonitrile, it is essential to wear appropriate

personal protective equipment, including chemical-resistant gloves (e.g., nitrile rubber), safety

glasses with side-shields or goggles, and a lab coat. If there is a risk of generating dust or

aerosols, a NIOSH-approved respirator should be used.

Q3: Is 5-Bromopyrimidine-2-carbonitrile soluble in water?

A3: 5-Bromopyrimidine-2-carbonitrile is slightly soluble in water.[5][6] It is soluble in some

organic solvents like dichloromethane and chloroform.[3][4]

Q4: What are the primary hazards associated with 5-Bromopyrimidine-2-carbonitrile?
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A4: This compound is hazardous. Key hazards include skin irritation, serious eye irritation, and

potential respiratory irritation if inhaled. It may also be harmful if swallowed.

Q5: What should I do in case of a spill?

A5: In case of a spill, you should first ensure the area is well-ventilated and eliminate any

sources of ignition.[1] Wearing appropriate PPE, clean up the spill immediately.[2] Use dry

clean-up procedures and avoid generating dust.[2] Collect the spilled material in a sealed,

labeled container for proper disposal.[2]
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Issue Possible Cause Recommended Action

Sample Degradation
Improper storage (exposure to

moisture, air, or light)

Store in a tightly sealed

container in a cool, dry, and

dark place.[1][3][4] Consider

storing under an inert

atmosphere (e.g., argon or

nitrogen).

Contamination

Use clean spatulas and

equipment when handling.

Avoid introducing impurities

into the storage container.

Inconsistent Experimental

Results

Inaccurate weighing due to

static electricity

Use an anti-static gun or

ionizer when weighing the

compound.

Incomplete dissolution

Ensure the compound is fully

dissolved in the chosen

solvent. Sonication may aid

dissolution.

Difficulty in Handling (static

solid)

Static electricity on the solid

powder

Handle the compound in an

environment with controlled

humidity. Use anti-static tools.

Caking or Clumping of the

Solid
Moisture absorption

Ensure the storage container

is tightly sealed and stored in a

dry environment.[3][4] If

clumping occurs, the material

may need to be gently broken

up in a dry environment before

use.

Experimental Protocols
Safe Handling Protocol:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://aksci.com/sds/9292BB_SDS.pdf
https://www.nj-finechem.com/products/nitrile/2-bromopyrimidine-5-carbonitrile-cas-100520-92-3.html
https://www.nj-finechem.com/products/nitrile/5-bromopyrimidine-2-carbonitrile-cas-1452-94-4.html
https://www.nj-finechem.com/products/nitrile/2-bromopyrimidine-5-carbonitrile-cas-100520-92-3.html
https://www.nj-finechem.com/products/nitrile/5-bromopyrimidine-2-carbonitrile-cas-1452-94-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS). Have a designated and well-ventilated workspace, such as a chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves, and safety goggles.

Weighing: To minimize dust generation, weigh the compound carefully. Use a balance with a

draft shield.

Transfer: Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust

clouds.

After Handling: Wash hands thoroughly with soap and water after handling the compound.

Clean the work area and any equipment used.

Storage: Securely close the container and return it to the designated storage location.[1][2]

[3][4]

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1][7]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes while removing contaminated clothing.[1] If skin irritation occurs, get

medical advice.[1][7]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][7] Seek immediate medical attention.[1]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]
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Property Value Source

Molecular Formula C₅H₂BrN₃ [4][6]

Molecular Weight 183.99 g/mol [4][6]

Appearance
White to off-white or light

yellow solid
[3][4]

Melting Point 115-121 °C [8]

Boiling Point 317.7 °C at 760 mmHg [8]

Solubility in Water Slightly soluble [5][6]

Solubility in Organic Solvents
Soluble in dichloromethane

and chloroform
[3][4]

Logical Workflow for Troubleshooting
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Storage Issues

Handling & Experimental Issues

Problem with Stored Compound?

Degradation/Discoloration

Yes

Caking/Clumping

Yes

Inconsistent Experimental Results?

No

Verify Storage Conditions:
- Tightly Sealed?

- Cool, Dry, Dark Place?
Check for Moisture Exposure

Store Properly

Inaccurate Weighing

Yes

Incomplete Dissolution

Yes

Use Anti-Static Device Verify Solvent and Aiding Dissolution (e.g., Sonication)

Refine Experimental Protocol

Start Troubleshooting

Click to download full resolution via product page

Caption: Troubleshooting workflow for storage and handling issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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